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Compound of Interest

Compound Name: Galanin (1-30), human

Cat. No.: B8083213

Technical Support Center: Galanin (1-30) Human

This technical support center provides researchers, scientists, and drug development
professionals with best practices for handling and dissolving Galanin (1-30) human, along with
troubleshooting guides and FAQs for common experimental issues.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving lyophilized Galanin (1-30) human?

Al: For most in vitro applications, sterile, deionized water is the recommended solvent.[1][2]
Some suppliers suggest that sonication may be necessary to fully dissolve the peptide.[3][4]
For in vivo studies or if you encounter solubility issues, alternative solvents or formulations may
be required.

Q2: What is the optimal storage condition for Galanin (1-30) human?

A2: Lyophilized Galanin (1-30) human should be stored at -20°C for long-term stability.[1][5]
Once reconstituted, it is recommended to prepare aliquots to avoid repeated freeze-thaw
cycles and store them at -20°C for up to one month.[1] For short-term storage of a few days,
the reconstituted solution can be kept at 4°C.[6]

Q3: What are the known receptors for Galanin (1-30) human and their primary signaling
pathways?
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A3: Galanin (1-30) human is an agonist for three G protein-coupled receptors: GalR1, GalR2,
and GalR3.[1][7]

» GalR1 and GalR3: Primarily couple to Gi/o proteins, leading to the inhibition of adenylyl
cyclase and a decrease in intracellular cyclic AMP (cCAMP).[1][8]

e GalR2: Mainly couples to Gg/11 proteins, which activates phospholipase C (PLC), resulting
in the production of inositol triphosphate (IP3) and diacylglycerol (DAG). This cascade leads
to an increase in intracellular calcium ([Ca2+]) and activation of protein kinase C (PKC).[1][8]
[9] GalR2 can also couple to other G proteins and activate the MAPK/ERK pathway.[4][7]

Q4: Is Galanin (1-30) human stable at room temperature?

A4: The lyophilized peptide is stable for shipping at ambient temperatures.[1][9] However, for
long-term storage, it is crucial to follow the recommended storage conditions (-20°C).
Reconstituted solutions should not be kept at room temperature for extended periods to
prevent degradation.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Difficulty Dissolving the
Peptide

The peptide may have formed
aggregates or the
concentration is too high. The
salt form of the peptide can

also affect solubility.

Use a brief, gentle sonication
to aid dissolution.[3][4] Ensure
you are not exceeding the
recommended solubility limit
(e.g., 1 mg/mL in water).[1][4]
If issues persist, consider the
salt form of your peptide;
acetate salts are often more
soluble and preferred for
biological assays over TFA
salts.[10] In some specific
cases, for prepro-Galanin,
organic solvents like DMSO or
acetonitrile may be required.
[11]

Inconsistent Experimental

Results

Repeated freeze-thaw cycles
of the stock solution can lead
to peptide degradation. The
peptide may be aggregating in

your assay buffer.

Aliguot the stock solution after
the initial reconstitution to
minimize freeze-thaw cycles.
[6] Before use, ensure the
solution is at room temperature
and visually inspect for any
precipitates.[1] Consider
including additives like a low
concentration of a non-ionic
detergent (e.g., 0.05% Tween-
20) in your assay buffer to
prevent aggregation, but verify
compatibility with your specific

assay.[12]

Loss of Biological Activity

Improper storage of the
lyophilized powder or
reconstituted solution. The
peptide may have degraded

over time.

Always store the lyophilized
peptide at -20°C and
reconstituted aliquots as
recommended.[1][5] It is best
to use freshly prepared

solutions for experiments
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whenever possible.[1] If you
suspect degradation, it is
advisable to use a fresh vial of

the peptide.

The peptide has come out of

solution, possibly due to

Precipitate Forms in Solution

changes in temperature, pH, or

buffer composition.

Before use, warm the solution
to room temperature and
gently vortex to see if the
precipitate redissolves.[1]
Centrifuge the vial before use
to pellet any insoluble material.
[6] Ensure the pH and ionic
strength of your buffer are

compatible with the peptide.

Quantitative Data Summary

Receptor Binding and Activity

Parameter GalR1 GalR2 Reference
Binding Affinity (Ki) ~1 nM ~1 nM [3][13]
EC50 (cAMP

o 31.6 nM (rat) - [14]
Inhibition)
EC50 (Inositol
Phosphate - 173.3 nM (rat) [14]
Accumulation)
EC50 (Calcium

51.81 nM 47 nM [ 0.37 pM [15][16][17]

Mobilization)

Solubility and Storage
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Parameter Value Reference
Solubility in Water 0.5-1 mg/mL [1112]
Lyophilized Storage -20°C (long-term) [1][5]
Reconstituted Solution Storage  -20°C (up to 1 month) [1]

4°C (up to 1 week) [6]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Galanin (1-30)
Human

o Centrifuge: Before opening, briefly centrifuge the vial to ensure all the lyophilized powder is
at the bottom.

Solvent Addition: Add the appropriate volume of sterile, deionized water to achieve the
desired stock concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex or sonicate the vial until the peptide is completely dissolved. Avoid
vigorous shaking.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots.

Storage: Store the aliquots at -20°C.

Protocol 2: In Vitro Calcium Mobilization Assay

This protocol is a general guideline for measuring GalR2 activation in a cell line stably
expressing the receptor (e.g., CHO-K1/GALR2).

o Cell Seeding: Seed CHO-K1/GALR2 cells into a 96-well black, clear-bottom plate at an
appropriate density and allow them to adhere overnight.

e Dye Loading: The next day, remove the culture medium and load the cells with a calcium-
sensitive fluorescent dye (e.g., Calcium-4) according to the manufacturer's instructions.
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Peptide Preparation: Prepare a serial dilution of Galanin (1-30) human in an appropriate
assay buffer (e.g., HBSS).

Stimulation and Measurement: Use a fluorescence plate reader (e.g., FLIPR) to measure the
baseline fluorescence, then add the Galanin (1-30) dilutions to the wells and immediately
begin recording the change in fluorescence over time, which indicates intracellular calcium
release.

Data Analysis: The change in relative fluorescent units (RFU) is plotted against the logarithm
of the Galanin (1-30) concentration to determine the EC50 value.[15]

Protocol 3: In Vitro cAMP Inhibition Assay

This protocol is a general guideline for measuring GalR1 or GalR3 activation.

Cell Transfection/Seeding: Use a cell line expressing GalR1 or GalR3 and a cAMP-
responsive reporter system (e.g., GloSensor). Seed the cells in a 96-well plate.

Peptide Stimulation: Pre-incubate the cells with varying concentrations of Galanin (1-30)
human for a short period (e.g., 5-15 minutes).

Adenylate Cyclase Activation: Stimulate the cells with a known adenylyl cyclase activator,
such as forskolin.

Signal Detection: Measure the luminescence or fluorescence signal, which will be inversely
proportional to the level of cAMP inhibition by Galanin (1-30).

Data Analysis: Plot the signal against the logarithm of the Galanin (1-30) concentration to
determine the IC50 value.

Visualizations
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Caption: A general experimental workflow for in vitro studies using Galanin (1-30) human.
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Caption: Simplified signaling pathway for GalR1 and GalR3 receptors.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b8083213?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8083213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Galanin (1-30)

Ca2+ Release

from ER Activate PKC

Click to download full resolution via product page

Caption: Simplified signaling pathway for the GalR2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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